Cas no 21705-13-5 (methyl (2R)-2-aminopropanoate)

• Product Name: methyl (2R)-2-aminopropanoate
• CAS No: 21705-13-5
• MF: C₄H₉NO₂
• MW: 103.119761228561
• MDL: MFCD09755963
• CID: 255058
• PubChem ID: 89020
• Update Time: 2025-04-19

methyl (2R)-2-aminopropanoate Chemical and Physical Properties

Names and Identifiers

• D-Alanine, methyl ester
• (D,L) alanine methyl ester
• (2R)-1-methoxy-1-oxopropan-2-aminium
• Methyl D-alaninate
• methyl (2R)-2-aminopropanoate
• EINECS 244-537-0
• EN300-93456
• (r)-methyl 2-aminopropanoate
• 21705-13-5
• AKOS000272861
• D-Ala-OMe
• DTXSID401315888
• DWKPPFQULDPWHX-GSVOUGTGSA-N
• SCHEMBL104803
• D-ALANINE METHYL ESTER
• NS00015185
• (R)-2-amino-propionic acid methyl ester
• d-alanine methylester

• MDL： MFCD09755963
• Inchi： 1S/C4H9NO2/c1-3(5)4(6)7-2/h3H,5H2,1-2H3/t3-/m1/s1
• InChI Key： DWKPPFQULDPWHX-GSVOUGTGSA-N
• SMILES： O(C)C([C@@H](C)N)=O

Computed Properties

• Exact Mass: 103.06337
• Monoisotopic Mass: 103.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 72.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• PSA: 52.32

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives